Cas no 790668-06-3 (Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate
• CAS No: 790668-06-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD22415237
• CID: 984507
• PubChem ID: 18653318
• Update Time: 2025-05-20

Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid,4-hydroxy-2-methyl-,1,1-dimethylethylester,(2R,4S)-(9CI)
• (2R,4S)-1-BOC-2-METHYL-4-HYDROXYPIPERIDINE
• tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate
• (2R,4S)-tert-Butyl 4-hydroxy-2-methylpiperidine-1-carboxylate
• (2R,4S)-rel-tert-Butyl 4-hydroxy-2-methylpiperidine-1-carboxylate
• tert-Butyl (2S,4R)-4-hydroxy-2-methyl-piperidine-1-carboxylate
• RCXJVQLRZJXWNM-BDAKNGLRSA-N
• FCH5679722
• FCH3926551
• PB33609
• AK171352
• AK172479
• tert-Butyl
• (2R,4S)-rel-tert-Butyl4-hydroxy-2-methylpiperidine-1-carboxylate
• DTXSID201149596
• A864927
• AKOS025289788
• trans-1-Boc-4-Hydroxy-2-methylpiperidine
• CS-0048630
• 790668-06-3
• SCHEMBL9312524
• tert-butyl (2r,4s)-4-hydroxy-2-methyl-1-piperidinecarboxylate
• (trans)-tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate
• 152491-46-8
• rel-1,1-Dimethylethyl (2R,4S)-4-hydroxy-2-methyl-1-piperidinecarboxylate
• AMY34471
• MFCD22415237
• (2R,4S)-1-Boc-4-Hydroxy-2-Methylpiperidine
• AS-34681
• CGA49146
• A883903
• trans 1-CBZ-2-METHYL-PIPERIDIN-4-OL
• Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate

• MDL： MFCD22415237
• Inchi： 1S/C11H21NO3/c1-8-7-9(13)5-6-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： RCXJVQLRZJXWNM-BDAKNGLRSA-N
• SMILES： O[C@H]1CCN(C(=O)OC(C)(C)C)[C@H](C)C1

Computed Properties

• Exact Mass: 215.15200
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.4

Experimental Properties

• PSA: 49.77000
• LogP: 1.70460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate

Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate (CAS No. 790668-06-3): A Comprehensive Overview

Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate, identified by its CAS number 790668-06-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This piperidine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The stereochemistry of this compound, particularly the (2R,4S) configuration, plays a crucial role in determining its biological activity and potential therapeutic applications.

The< strong>tert-butyl group attached to the piperidine ring contributes to the steric hindrance and lipophilicity of the molecule, which can influence its binding affinity to biological targets. This feature is particularly important in drug design, where optimizing the interaction between a drug molecule and its target receptor is essential for achieving desired pharmacological effects. The< strong>4-hydroxy-2-methylpiperidine-1-carboxylate moiety further enhances the compound's versatility, providing multiple sites for chemical modification and functionalization.

In recent years, there has been growing interest in the development of novel piperidine-based compounds for their potential applications in treating various diseases. Piperidines are known for their ability to modulate neurotransmitter systems, making them attractive candidates for drugs targeting neurological disorders. The< strong>(2R,4S)-configuration of Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate has been studied extensively for its role in enhancing drug-like properties such as solubility, metabolic stability, and binding affinity.

One of the most compelling aspects of this compound is its potential use as a building block in the synthesis of small-molecule drugs. The presence of both hydroxyl and carboxyl functional groups allows for diverse chemical transformations, enabling chemists to tailor the molecule's properties to specific therapeutic needs. For instance, the carboxyl group can be used to form esters or amides, while the hydroxyl group can participate in etherification reactions, providing multiple pathways for structural diversification.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of piperidine derivatives. The (2R,4S) configuration of Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate has been shown to enhance its binding affinity to certain enzymes and receptors compared to other stereoisomers. This finding underscores the significance of precise stereochemical control in drug development and underscores the value of this compound as a pharmacophore.

The< strong>pharmaceutical industry has shown particular interest in developing drugs based on piperidine scaffolds due to their favorable pharmacokinetic properties. Piperidine derivatives are known for their ability to cross the blood-brain barrier and exhibit prolonged half-lives in vivo, making them suitable for chronic therapeutic applications. Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate fits well within this framework and has been explored as a potential lead compound for various therapeutic indications.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential role in materials science and chemical research. The unique structural features of Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate make it a valuable starting material for synthesizing complex organic molecules with tailored properties. Researchers have leveraged its reactivity to develop novel polymers, catalysts, and other advanced materials.

The synthesis of< strong>Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity throughout the synthetic process requires careful selection of reaction conditions and reagents. However, advances in synthetic methodology have made it increasingly feasible to produce this compound with high enantiomeric purity, opening doors for further exploration of its biological activities.

The< strong>cAS number 790668-06-3 serves as a unique identifier for this compound and facilitates its recognition in scientific literature and databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The availability of detailed information about Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate through databases such as PubChem and SciFinder has further enhanced its utility in drug discovery and chemical research.

In conclusion,< strong>Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and stereochemical configuration make it an attractive candidate for further investigation into novel drug development. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate are likely to play an increasingly important role in advancing scientific knowledge and innovation.